Cas no 1012-82-4 (1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl-)

1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl- structure
1012-82-4 structure
Product name:1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl-
CAS No:1012-82-4
MF:C7H8N4O3
MW:196.163420677185
CID:139742
PubChem ID:70537

1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl-
    • 7-hydroxy-1,3-dimethylpurine-2,6-dione
    • 7-Hydroxytheophyllin [German]
    • 1H-Purine-2,6-dione, 3,7-dihydro-7-hydroxy-1,3-dimethyl- (9CI)
    • 7-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
    • 7-Hydroxytheophyllin
    • 7-Hydroxytheophylline
    • BRN 0616325
    • Theophylline, 7-hydroxy-
    • 7-Hydroxytheophyline
    • 3,7-Dihydro-7-hydroxy-1,3-dimethyl-1H-purine-2,6-dione
    • DTXSID10143775
    • 1H-Purine-2,6-dione, 3,7-dihydro-7-hydroxy-1,3-dimethyl-
    • 1012-82-4
    • Inchi: InChI=1S/C7H8N4O3/c1-9-5-4(11(14)3-8-5)6(12)10(2)7(9)13/h3,14H,1-2H3
    • InChI Key: OAJZHQGFGXPEPA-UHFFFAOYSA-N
    • SMILES: ON1C=NC2N(C(N(C(=O)C1=2)C)=O)C

Computed Properties

  • Exact Mass: 196.05974
  • Monoisotopic Mass: 196.05964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 78.7

Experimental Properties

  • Density: 1.4375 (rough estimate)
  • Boiling Point: 333.04°C (rough estimate)
  • Flash Point: 239.4°C
  • Refractive Index: 1.6700 (estimate)
  • PSA: 78.67
  • LogP: -1.32900

1H-Purine-2,6-dione,3,7-dihydro-7-hydroxy-1,3-dimethyl- Security Information

  • Safety Term:x. See also THEOPHYLLINE; THEOPHYLLINE, compound with ETHYLENEDIAMINE (2:1); 8-THEOPHYLLINE MERCURIC ACETATE; THEOPHYLLINE METHOXYOXIMERCURI-PROPYL SUCCINYLUREA."> Questionable carcinogen with experimental tumorigenic data. When heated to decomposition it emits toxic fumes of NOx. See also THEOPHYLLINE; THEOPHYLLINE, compound with ETHYLENEDIAMINE (2:1); 8-THEOPHYLLINE MERCURIC ACETATE; THEOPHYLLINE METHOXYOXIMERCURI-PROPYL SUCCINYLUREA.

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